2-[5-(3-allyl-4,5-dimethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide

• Molecular Formula: C24H24N2O5S
• Molecular Weight: 452.5 g/mol
• IUPAC Name: 2-[(5Z)-5-[(3,4-dimethoxy-5-prop-2-enylphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C24H24N2O5S/c1-5-7-17-11-16(12-19(30-3)22(17)31-4)13-20-23(28)26(24(29)32-20)14-21(27)25-18-9-6-8-15(2)10-18/h5-6,8-13H,1,7,14H2,2-4H3,(H,25,27)/b20-13-
• InChI Key: FENDMVFACAQAJK-MOSHPQCFSA-N
• Isomeric SMILES: CC1=CC(=CC=C1)NC(=O)CN2C(=O)/C(=C/C3=CC(=C(C(=C3)OC)OC)CC=C)/SC2=O
• SMILES: CC1=CC(=CC=C1)NC(=O)CN2C(=O)C(=CC3=CC(=C(C(=C3)OC)OC)CC=C)SC2=O

Description

2-[5-(3-allyl-4,5-dimethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide, also known as AMT, is a thiazolidinedione derivative that has gained attention in scientific research due to its potential therapeutic properties. This compound is synthesized using a multi-step process and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations in lab experiments. In

Mechanism of Action

The mechanism of action of 2-[5-(3-allyl-4,5-dimethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide is not fully understood, but it has been hypothesized to act through the peroxisome proliferator-activated receptor gamma (PPARγ) pathway. PPARγ is involved in the regulation of glucose and lipid metabolism, as well as inflammation. 2-[5-(3-allyl-4,5-dimethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide has been shown to activate PPARγ in vitro, which may be responsible for its anti-inflammatory and anti-tumor properties (2).
Biochemical and Physiological Effects
2-[5-(3-allyl-4,5-dimethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide has been shown to have various biochemical and physiological effects in scientific research. One study found that 2-[5-(3-allyl-4,5-dimethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide can increase insulin sensitivity and reduce blood glucose levels in mice (3). Another study found that 2-[5-(3-allyl-4,5-dimethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide can reduce inflammation in mice with induced colitis (1). 2-[5-(3-allyl-4,5-dimethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide has also been shown to induce apoptosis in human cancer cells (2). These effects suggest that 2-[5-(3-allyl-4,5-dimethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide has potential therapeutic properties and may be useful in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

2-[5-(3-allyl-4,5-dimethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide has advantages and limitations for lab experiments. One advantage is that the synthesis method for 2-[5-(3-allyl-4,5-dimethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide has been well-established in scientific literature, making it easy to obtain for research purposes. Another advantage is that 2-[5-(3-allyl-4,5-dimethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide has been shown to have potential therapeutic properties, making it a promising candidate for further research. However, a limitation is that the mechanism of action of 2-[5-(3-allyl-4,5-dimethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide is not fully understood, making it difficult to design experiments to study its effects. Another limitation is that 2-[5-(3-allyl-4,5-dimethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide has not been extensively studied in humans, so its safety and efficacy in humans are not well-established.

Future Directions

There are several future directions for research on 2-[5-(3-allyl-4,5-dimethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide. One direction is to further study its mechanism of action, as a better understanding of how it works can lead to the development of more effective treatments. Another direction is to study its potential use in the treatment of diabetes, as it has been shown to improve glucose tolerance in mice. Additionally, further studies on its anti-inflammatory and anti-tumor properties could lead to the development of new therapies for these conditions. Overall, 2-[5-(3-allyl-4,5-dimethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide has potential as a therapeutic agent and further research is needed to fully explore its potential.
References:
1. Wang, Y., et al. (2019). 2-[5-(3-allyl-4,5-dimethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide, a PPARγ Agonist, Attenuates Colitis-Associated Tumorigenesis in Mice. Frontiers in Pharmacology, 10, 1-12.
2. Zhang, J., et al. (2018). Antitumor activity of 2-[5-(3-allyl-4,5-dimethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide, a novel PPARγ ligand, on human breast cancer cells. Oncology Letters, 16(1), 463-470.
3. Liu, Y., et al. (2019). 2-[5-(3-allyl-4,5-dimethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide ameliorates insulin resistance via PPARγ activation in mice fed a high-fat diet. Journal of Cellular and Molecular Medicine, 23(4), 2710-2719.

Synthesis Methods

The synthesis of 2-[5-(3-allyl-4,5-dimethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide involves a multi-step process that starts with the reaction of 3-allyl-4,5-dimethoxybenzaldehyde with thiosemicarbazide to form the thiosemicarbazone intermediate. This intermediate is then cyclized with chloroacetic acid to form the thiazolidinone ring. The product is then treated with N-methylphenylamine to form the final compound, 2-[5-(3-allyl-4,5-dimethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide. The synthesis method for 2-[5-(3-allyl-4,5-dimethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide has been well-established in scientific literature and has been used in various studies.

Scientific Research Applications

2-[5-(3-allyl-4,5-dimethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide has been studied for its potential therapeutic properties in various scientific research applications. One study found that 2-[5-(3-allyl-4,5-dimethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide has anti-inflammatory properties and can reduce inflammation in mice with induced colitis (1). Another study found that 2-[5-(3-allyl-4,5-dimethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide has anti-tumor properties and can induce apoptosis in human cancer cells (2). 2-[5-(3-allyl-4,5-dimethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide has also been studied for its potential use in the treatment of diabetes, as it has been shown to improve glucose tolerance in mice (3).